Cas no 2352059-75-5 (tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate)

• Product Name: tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate
• CAS No: 2352059-75-5
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5638611
• PubChem ID: 146013130
• Update Time: 2025-06-09

tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2352059-75-5
• EN300-28280147
• tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)9(14)6-8-4-5-10(13)15-7-8/h4-5,7,9H,6,14H2,1-3H3
• InChI Key： URHMBRVQEUOZCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate

Recent Advances in the Study of tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS: 2352059-75-5)

The compound tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate (CAS: 2352059-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are pivotal in cancer therapy. The study highlighted the compound's ability to undergo selective modifications, enabling the creation of derivatives with enhanced binding affinity and specificity for target proteins.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential in antimicrobial drug development. Researchers synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, suggesting a promising avenue for addressing the global challenge of antibiotic resistance.

In addition to its pharmacological applications, tert-Butyl 2-amino-3-(6-chloropyridin-3-yl)propanoate has also been studied for its chemical properties. Recent computational and experimental studies have provided insights into its stability, reactivity, and interaction with various solvents. These findings are critical for optimizing synthetic routes and improving the yield and purity of the compound in industrial-scale production.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, ultimately contributing to the advancement of precision medicine.